Cas no 894192-79-1 (N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide
• CAS No: 894192-79-1
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• MDL: MFCD14917320
• CID: 5249160
• PubChem ID: 20916527
• Update Time: 2025-05-19

N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxamide, N-(2,5-dimethoxyphenyl)-3,6-dihydro-4-(1H-indol-3-yl)-
• n-(2,5-Dimethoxyphenyl)-4-(1h-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide
• N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide

• MDL： MFCD14917320
• Inchi： 1S/C22H23N3O3/c1-27-16-7-8-21(28-2)20(13-16)24-22(26)25-11-9-15(10-12-25)18-14-23-19-6-4-3-5-17(18)19/h3-9,13-14,23H,10-12H2,1-2H3,(H,24,26)
• InChI Key： BOTLGBQKYVFPJY-UHFFFAOYSA-N
• SMILES： C1N(C(NC2=CC(OC)=CC=C2OC)=O)CC=C(C2C3=C(NC=2)C=CC=C3)C1

Additional information on N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide (CAS No. 894192-79-1)

N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide, with the CAS number 894192-79-1, is a synthetic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a 1,2,3,6-tetrahydropyridine core with an indole moiety and a dimethoxyphenyl group, making it a subject of interest for drug discovery and neurochemical studies. Researchers are particularly intrigued by its potential interactions with serotonin receptors, which are critical in mood regulation and cognitive function.

The structural complexity of N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide allows it to serve as a versatile scaffold in medicinal chemistry. Its indole component is a common feature in many biologically active compounds, including neurotransmitters and tryptamine derivatives. This has led to speculation about its potential role in developing novel therapeutics for neurological disorders, a topic frequently searched in academic and pharmaceutical circles. The compound’s CAS No. 894192-79-1 is often referenced in patent literature and research databases, highlighting its relevance in innovation-driven fields.

In recent years, the scientific community has shown growing interest in compounds like N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide due to their potential applications in central nervous system (CNS) drug development. Searches for terms such as "indole-based therapeutics" and "tetrahydropyridine pharmacology" have surged, reflecting the demand for innovative approaches to treating conditions like depression, anxiety, and neurodegenerative diseases. The compound’s dimethoxyphenyl group further enhances its pharmacokinetic properties, making it a candidate for optimizing drug delivery and bioavailability.

From a synthetic perspective, CAS No. 894192-79-1 represents a challenging yet rewarding target for organic chemists. Its preparation involves multi-step reactions, often requiring advanced techniques such as Pd-catalyzed cross-coupling or reductive amination. These methods are frequently discussed in forums and research papers, as they align with the broader trend toward sustainable and efficient synthetic routes. The compound’s 1,2,3,6-tetrahydropyridine ring also offers opportunities for structural diversification, a key focus in fragment-based drug design.

Beyond its pharmaceutical potential, N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide has sparked curiosity in the field of chemical biology. Researchers are exploring its utility as a probe molecule to study protein-ligand interactions, particularly in G-protein-coupled receptors (GPCRs). This aligns with the increasing popularity of search queries like "GPCR modulator design" and "small molecule probes for neurobiology." The compound’s balanced lipophilicity and molecular weight make it suitable for such applications, further elevating its scientific value.

In summary, N-(2,5-dimethoxyphenyl)-4-(1H-indol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxamide (CAS No. 894192-79-1) stands at the intersection of chemistry, pharmacology, and neuroscience. Its multifaceted applications—from drug discovery to biochemical research—make it a compelling subject for both academic and industrial investigations. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about next-generation therapeutics and targeted molecular interventions.